Cas no 942-39-2 (Benzene,1-fluoro-4-[(trifluoromethyl)sulfinyl]-)

Benzene,1-fluoro-4-[(trifluoromethyl)sulfinyl]- is a fluorinated aromatic compound featuring a trifluoromethylsulfinyl substituent at the para position relative to a fluorine atom. This structure imparts unique electronic and steric properties, making it valuable in advanced synthetic applications, particularly in pharmaceuticals and agrochemicals. The electron-withdrawing trifluoromethylsulfinyl group enhances reactivity in electrophilic substitutions and cross-coupling reactions, while the fluorine atom contributes to metabolic stability. Its high purity and well-defined structure ensure consistent performance in fine chemical synthesis. The compound is particularly useful in the development of bioactive molecules, where its distinct functional groups enable precise modulation of physicochemical properties. Proper handling under inert conditions is recommended due to its sensitivity.
Benzene,1-fluoro-4-[(trifluoromethyl)sulfinyl]- structure
942-39-2 structure
Product Name:Benzene,1-fluoro-4-[(trifluoromethyl)sulfinyl]-
CAS No:942-39-2
MF:C7H4F4OS
MW:212.164674758911
MDL:MFCD01009706
CID:797330
PubChem ID:13626352
Update Time:2025-06-07

Benzene,1-fluoro-4-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-fluoro-4-[(trifluoromethyl)sulfinyl]-
    • 1-FLUORO-4-(TRIFLUOROMETHYLSULFINYL)BENZENE
    • <4-Fluor-phenyl>-trifluormethyl-sulfoxid
    • 4-Fluorophenyltrifluoromethylsulfoxide
    • C-1280
    • p-fluorophenyl trifluoromethyl sulfoxide
    • 1-Fluoro-4-(trifluoromethanesulfinyl)benzene
    • 4-FLUOROPHENYL TRIFLUOROMETHYL SULFOXIDE
    • AS-64818
    • CS-0243013
    • F81413
    • 4-Fluorophenyl trifluoromethyl sulphoxide
    • ZJEHPWYIWGABEA-UHFFFAOYSA-N
    • 1-FLUORO-4-TRIFLUOROMETHANESULFINYLBENZENE
    • AKOS003630665
    • SCHEMBL7929166
    • EN300-257977
    • C7H4F4OS
    • 942-39-2
    • DTXSID30545313
    • AMY25821
    • 1-fluoro-4-((trifluoromethyl)sulfinyl)benzene
    • DB-229116
    • MDL： MFCD01009706
    • Inchi： 1S/C7H4F4OS/c8-5-1-3-6(4-2-5)13(12)7(9,10)11/h1-4H
    • InChI Key： ZJEHPWYIWGABEA-UHFFFAOYSA-N
    • SMILES： S(C(F)(F)F)(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 211.99200
  • Monoisotopic Mass: 211.99189857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.479
  • PSA: 36.28000
  • LogP: 3.31880

Benzene,1-fluoro-4-[(trifluoromethyl)sulfinyl]- Security Information

Benzene,1-fluoro-4-[(trifluoromethyl)sulfinyl]- Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzene,1-fluoro-4-[(trifluoromethyl)sulfinyl]- Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1313683-500mg
1-Fluoro-4-trifluoromethanesulfinylbenzene
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